Cas no 16008-51-8 (Ethyl 4-pteridinecarboxylate)

• Product Name: Ethyl 4-pteridinecarboxylate
• CAS No: 16008-51-8
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 2658342
• Update Time: 2023-08-06

Ethyl 4-pteridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Pteridinecarboxylic acid ethyl ester
• ethyl pteridine-4-carboxylate
• Ethyl 4-pteridinecarboxylate
• 4-Pteridinecarboxylic acid, ethyl ester
• Ethyl 4-pteridinecarboxylate #
• IJRYLHLFMASLPX-UHFFFAOYSA-N

• Inchi： 1S/C9H8N4O2/c1-2-15-9(14)7-6-8(13-5-12-7)11-4-3-10-6/h3-5H,2H2,1H3
• InChI Key： IJRYLHLFMASLPX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2C(=NC=CN=2)N=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Topological Polar Surface Area: 77.9